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Compound of Interest

Compound Name: 2-Methyl-1-dodecene

Cat. No.: B098622 Get Quote

A-Technical-Guide-to-2-Methyl-1-dodecene
For-Immediate-Release

An-In-depth-Technical-Guide-on-2-Methyl-1-dodecene-for-Researchers-and-Drug-

Development-Professionals

[City,-State]-This-document-provides-a-comprehensive-overview-of-the-physicochemical-

properties-of-2-Methyl-1-dodecene,-a-long-chain-olefin-of-interest-in-various-chemical-

synthesis-applications.

2-Methyl-1-dodecene-is-an-unsaturated-hydrocarbon-with-the-molecular-formula-C13H26.[1]

[2][3][4] It-is-a-colorless-liquid-with-a-boiling-point-of-approximately-231-°C-and-a-melting-

point-of--31-°C.[2] Its-low-density-and-hydrophobic-nature-are-characteristic-of-long-chain-

alkenes.

Physicochemical-Data-of-2-Methyl-1-dodecene
The-fundamental-molecular-properties-of-2-Methyl-1-dodecene-are-summarized-in-the-table-

below,-providing-a-quick-reference-for-researchers.
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Property Value

Molecular Formula C13H26

Molecular Weight 182.35 g/mol

CAS Number 16435-49-7

Density 0.769 g/mL

Boiling Point 231 °C

Melting Point -31 °C

Refractive Index 1.4355

Experimental-Protocols
Detailed-experimental-protocols-for-the-synthesis,-purification,-and-analysis-of-2-Methyl-1-
dodecene-are-highly-dependent-on-the-specific-application.-Standard-techniques-for-the-

synthesis-of-alkenes,-such-as-Wittig-reactions-or-elimination-reactions-(e.g.,-dehydration-of-

alcohols),-can-be-employed.-Purification-is-typically-achieved-through-distillation.-Analytical-

characterization-can-be-performed-using-gas-chromatography-mass-spectrometry-(GC-MS)-

to-confirm-purity-and-elucidate-the-structure.

Logical-Relationship-of-2-Methyl-1-dodecene-
Properties
The-following-diagram-illustrates-the-relationship-between-the-chemical-name,-structure,-and-

its-fundamental-molecular-properties.
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Caption: Relationship between chemical name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-1-dodecene [webbook.nist.gov]

2. chemsynthesis.com [chemsynthesis.com]

3. 16435-49-7 CAS MSDS (2-METHYL-1-DODECENE) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

4. 2-METHYL-1-DODECENE CAS#: 16435-49-7 [amp.chemicalbook.com]

To cite this document: BenchChem. [2-Methyl-1-dodecene molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098622#2-methyl-1-dodecene-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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